Cas no 709046-15-1 (4-Piperidinone, hydrate (1:1))

• Product Name: 4-Piperidinone, hydrate (1:1)
• CAS No: 709046-15-1
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• CID: 1116388
• PubChem ID: 21584170
• Update Time: 2025-04-20

4-Piperidinone, hydrate (1:1) Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinone, hydrate (1:1)
• SCHEMBL757242
• 4-piperidone mono hydrate
• 709046-15-1
• 4-piperidone hydrate
• Piperidin-4-one hydrate
• piperidin-4-one, hydrate
• 4-piperidinone hydrate
• JQKIHHHTOFFTAM-UHFFFAOYSA-N
• 4-piperidone monohydrate

• Inchi： 1S/C5H9NO.H2O/c7-5-1-3-6-4-2-5;/h6H,1-4H2;1H2
• InChI Key： JQKIHHHTOFFTAM-UHFFFAOYSA-N
• SMILES： O=C1CCNCC1.O

Computed Properties

• Exact Mass: 117.07903
• Monoisotopic Mass: 117.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 72.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.1Ų

Experimental Properties

• PSA: 60.6